4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide

• IUPAC Name: 4-[[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino]benzenesulfonamide
• InChI: InChI=1S/C15H13N3O4S2/c16-24(21,22)11-4-1-9(2-5-11)17-15-18-13(8-23-15)12-6-3-10(19)7-14(12)20/h1-8,19-20H,(H,17,18)(H2,16,21,22)
• InChI Key: GOBNGGDCRDDODL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=NC(=CS2)C3=C(C=C(C=C3)O)O)S(=O)(=O)N
• Molecular Formula: C15H13N3O4S2
• Molecular Weight: 363.4 g/mol

Description

4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide, also known as DTTA, is a chemical compound that has been widely used in scientific research for its unique properties. This compound has been found to have potential applications in various fields such as biochemistry, pharmacology, and medicine.

Mechanism of Action

4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide binds to zinc ions through the thiazole moiety in its structure, forming a stable complex. The binding of 4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide to zinc ions results in a significant increase in fluorescence intensity, which can be measured using a fluorescence spectrophotometer. The mechanism of action of 4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide has been extensively studied, and it has been found to be a reliable and accurate method for the detection of zinc ions.
Biochemical and Physiological Effects:
4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide has been found to have no significant biochemical or physiological effects on cells or tissues. It is a non-toxic compound that can be used safely in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide is its high selectivity and sensitivity towards zinc ions. It is also a non-toxic compound that can be used safely in laboratory experiments. However, one of the limitations of 4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide is its limited solubility in water, which can affect its performance in some experiments.

Future Directions

There are many potential future directions for the use of 4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide in scientific research. One possible direction is the development of new fluorescent probes based on the structure of 4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide for the detection of other metal ions. Another direction is the application of 4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide in the development of new drugs for the treatment of diseases related to zinc deficiency. Further research is needed to explore the full potential of 4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide in scientific research.
Conclusion:
In conclusion, 4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide is a valuable tool for the detection of zinc ions in biological systems. Its unique properties make it a useful compound in scientific research, and its potential applications are vast. Further research is needed to explore the full potential of 4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide in scientific research.

Scientific Research Applications

4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide has been widely used in scientific research as a fluorescent probe for the detection of zinc ions. Zinc is an essential trace element that plays a vital role in many biological processes such as gene expression, enzyme activity, and immune function. 4-{[4-(2,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide has been found to have high selectivity and sensitivity towards zinc ions, making it a valuable tool for the detection of zinc in biological systems.